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Compound of Interest

Compound Name: lodine tribromide

Cat. No.: B1599007

An In-depth Technical Guide to the Physical and Chemical Properties of lodine Tribromide
(IBrs)

Introduction

lodine tribromide (IBrs) is an interhalogen compound composed of iodine and bromine.[1][2] It
is a dark brown liquid at room temperature with a pungent odor.[3] This document provides a
comprehensive overview of the physical and chemical properties of IBrs, intended for
researchers, scientists, and professionals in drug development. The unique reactivity of IBrs
makes it a subject of interest in various chemical applications, including as a brominating
agent, a Lewis acid, and in the manufacturing of semiconductors.[1][3]

Physical Properties of lodine Tribromide

lodine tribromide is a dark brown liquid that is miscible with ethanol and diethyl ether.[1][3][4]
It is thermally unstable and begins to decompose at temperatures above 40°C.[3] Due to this
instability, a distinct boiling point is not observed. In the solid state, it exists as a dark crystalline
material.[3]
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Property Value Source
Molecular Formula IBrs [11[3]
Molar Mass 366.61 g/mol [1][3]
Appearance Dark brown liquid [11[3]
Density ~3.4 g/cm?3 at 25°C; 3.41 g/mL BI16]
at 20°C

Melting Point Decomposes above 40°C [3]
Boiling Point Not applicable (decomposes) [3]

N Miscible with ethanol and
Solubility ] [11[3114]
diethyl ether

Chemical Properties and Reactivity

lodine tribromide's chemical behavior is characterized by its reactivity as a brominating agent,
an oxidizing agent, and a Lewis acid.[3] The difference in electronegativity between iodine
(2.66) and bromine (2.96) leads to polar covalent bonds, with the central iodine atom being an
electrophilic center.[7]
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Property Description Source

o Functions as a brominating
Reactivity ] ] [3]
agent and a Lewis acid.[3]

Thermally decomposes into

iodine monobromide (IBr) and
Decomposition bromine (Br2).[3] This [3]

decomposition is accelerated

by heat and light.[3]

Standard reduction potential of
approximately +1.2 V for the
o IBrs/IBr couple.[3] It can
Oxidizing Agent o _ _ (3]
oxidize sulfides to sulfoxides
and phosphines to phosphine

oxides.[3]

o The iodine atom in IBrs has an
Oxidation State o [8]
oxidation state of +3.[8]

IBrs is a polar molecule due to

its asymmetrical T-shaped

geometry and the presence of
Polarity lone pairs on the central iodine  [2]

atom, which results in an

uneven distribution of charge.

[2]

Molecular Structure and Bonding

In the gaseous state, IBrs exists as a monomer with a T-shaped molecular geometry.[7] This
structure is a result of the central iodine atom having five electron pairs: three bonding pairs
with bromine atoms and two non-bonding lone pairs.[7][9][10] According to VSEPR theory,
these electron pairs arrange in a trigonal bipyramidal electron geometry to minimize repulsion,
with the two lone pairs occupying the equatorial positions.[7][9] This arrangement leads to bond
angles of approximately 90° and 180°.[9][10] The hybridization of the central iodine atom is
sped.[10][11] In the solid state, iodine tribromide can form an ionic dimer, [IBr2]*[IBra]~.[7]
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Molecular Geometry of IBrs
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Synthesis of I1Brs3

lodine (I2)

Bromine (Brz)

N/

Combine in

1:3 ratio (0-10°C)

Non-polar soIventT

lodine Tribromide (IBr3)

Purification
(Fractional Distillation)

Pure IBrs
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Thermal Decomposition of IBrs

lodine Tribromide (IBr3)

Heat (>40°C)
or Light

lodine Monobromide (IBr) Bromine (Brz)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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